Cas no 2138541-63-4 (2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid)

• Product Name: 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid
• CAS No: 2138541-63-4
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 6021801
• PubChem ID: 165498198
• Update Time: 2025-06-11

2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1154550
• 2138541-63-4
• 2-(6-{[(benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid
• 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid

• Inchi： 1S/C18H23NO4/c20-16(21)10-14-11-18(8-9-18)7-6-15(14)19-17(22)23-12-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2,(H,19,22)(H,20,21)
• InChI Key： YCGAYGVCQCWULB-UHFFFAOYSA-N
• SMILES： OC(CC1C(CCC2(C1)CC2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 317.16270821g/mol
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid

Introduction to 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid (CAS No. 2138541-63-4)

2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid, identified by its CAS number 2138541-63-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of spirocyclic derivatives, which are known for their unique structural and functional properties. The presence of a spiro linkage between two heterocyclic rings enhances its potential as a bioactive molecule, making it a subject of intense study in medicinal chemistry.

The molecular structure of 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid features a complex arrangement of functional groups, including an amide bond, a benzyloxy group, and an acetic acid moiety. These functional groups contribute to its versatility, allowing it to interact with various biological targets. The spirocyclic core, specifically the spiro[2.5]octane scaffold, provides rigidity to the molecule while maintaining flexibility, which is crucial for drug-like properties such as solubility and metabolic stability.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in the development of novel therapeutics. Spirocycles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique stereochemistry of spirocyclic compounds often results in high selectivity for biological targets, making them attractive candidates for drug discovery.

The benzyloxy group in 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid plays a critical role in modulating the pharmacokinetic properties of the compound. This group can enhance solubility and improve oral bioavailability, which are essential factors for successful drug candidates. Additionally, the amide bond contributes to the compound's stability and interacts with biological targets through hydrogen bonding, a key mechanism in drug-receptor interactions.

Recent studies have highlighted the importance of spirocyclic compounds in addressing unmet medical needs. For instance, researchers have demonstrated that spirocyclic scaffolds can be engineered to target specific enzymes and receptors involved in disease pathways. The acetic acid moiety in 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid further enhances its potential as a drug candidate by providing a site for further functionalization and derivatization.

The synthesis of 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the spiro linkage is particularly challenging and requires advanced synthetic techniques such as transition metal-catalyzed reactions or intramolecular cyclizations. Despite these challenges, the increasing availability of synthetic methodologies has made it feasible to produce complex spirocyclic compounds on a larger scale.

One of the most promising applications of 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. By targeting specific kinases, this compound has the potential to modulate disease progression and improve patient outcomes.

Furthermore, the structural features of 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid make it an excellent candidate for use as a scaffold in structure-based drug design. Researchers can modify various functional groups while retaining the core spirocyclic structure to optimize biological activity and reduce toxicity. This approach has led to the discovery of several lead compounds that are currently being evaluated in preclinical studies.

The pharmacological profile of 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid has been extensively studied using both computational modeling and experimental techniques. Computational studies have predicted favorable binding affinities for this compound with various biological targets, while experimental studies have confirmed its ability to interact with these targets in vitro. These findings provide strong evidence for its potential as a therapeutic agent.

In conclusion, 2-(6-{[(Benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid (CAS No. 2138541-63-4) is a highly promising compound with significant potential in pharmaceutical research and development。 Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications。 As research continues to uncover new insights into its biology， this compound is poised to play a crucial role in the development of novel treatments for human diseases。